Cas no 1233-73-4 (Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester)

• Product Name: Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester
• CAS No: 1233-73-4
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 163027
• PubChem ID: 299003
• Update Time: 2025-11-02

Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester
• 4,4'-Carbonylbis(benzoic acid methyl) ester
• methyl 4-(4-methoxycarbonylbenzoyl)benzoate
• 4,4'-Bis-methoxycarbonyl-benzophenone
• Benzoic acid, 4,4'-carbonylbis-, dimethyl ester
• Benzophenone-4,4'-dicarboxylic acid dimethyl ester
• NSC-171441
• 4,4/'-Carbonylbis(benzoic acid methyl) ester
• SCHEMBL2337244
• NSC171441
• Benzophenone-4,4'-dicarboxylic acid, dimethyl ester
• dimethyl 4,4'-carbonyldibenzoate
• 1233-73-4
• DTXSID70305670
• Bis(4-methoxycarbonylphenyl)methanone

• Inchi： 1S/C17H14O5/c1-21-16(19)13-7-3-11(4-8-13)15(18)12-5-9-14(10-6-12)17(20)22-2/h3-10H,1-2H3
• InChI Key： LASYICLJGDSRSM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 298.08412
• Monoisotopic Mass: 298.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 451.8°Cat760mmHg
• Flash Point: 200.6°C
• Refractive Index: 1.567
• PSA: 69.67
• LogP: 2.49080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester

In-Depth Analysis of Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester (CAS No. 1233-73-4): Properties, Applications, and Market Insights

Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester (CAS No. 1233-73-4) is a specialized organic compound that has garnered significant attention in industrial and research applications. This ester derivative of benzoic acid is characterized by its unique molecular structure, featuring two methyl ester groups linked via a carbonyl bridge. The compound's chemical formula is C₁₈H₁₄O₆, and it is commonly referred to in scientific literature as a bis-methyl ester of 4,4'-carbonylbis-benzoic acid.

The growing interest in Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester stems from its versatile properties, including thermal stability and solubility in common organic solvents. Researchers frequently search for "1233-73-4 solubility" or "Benzoic acid bis-methyl ester applications," reflecting the compound's relevance in material science. Its molecular architecture makes it particularly useful as an intermediate in polymer synthesis, where it contributes to the development of high-performance polymeric materials with enhanced durability.

One of the most searched questions regarding this compound is "How is Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester synthesized?" The production typically involves esterification reactions between 4,4'-carbonylbis-benzoic acid and methanol under controlled conditions. This process highlights the compound's role in green chemistry initiatives, as researchers explore more sustainable synthesis methods to reduce environmental impact—a topic trending in 2024 chemical research.

In analytical chemistry, CAS 1233-73-4 serves as a valuable reference standard due to its well-defined chromatographic behavior. Laboratories often inquire about "HPLC methods for Benzoic acid derivatives," where this compound's distinct UV absorption characteristics prove advantageous. Recent studies have also investigated its potential as a photoactive material in organic electronics, aligning with the current focus on renewable energy technologies.

The global market for Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester shows steady growth, particularly in regions with strong specialty chemicals sectors. Industry reports indicate increasing demand from the polymer additives segment, where the compound functions as a versatile modifier. Manufacturers are responding to queries about "high-purity 1233-73-4 suppliers" and "technical grade specifications," reflecting diverse application requirements across different industries.

From a safety perspective, proper handling of Benzoic acid bis-methyl ester requires standard laboratory precautions. While not classified as hazardous under normal conditions, material safety data sheets (MSDS) recommend avoiding prolonged exposure—a common concern addressed in searches for "1233-73-4 safety data." The compound's stability profile makes it preferable to more reactive alternatives in many industrial processes.

Emerging research directions for CAS 1233-73-4 include its potential in biodegradable polymer formulations, responding to the global push for sustainable materials. Scientists are particularly interested in modifying its ester groups to create novel bio-based materials with tailored properties. This aligns with frequent searches for "eco-friendly chemical alternatives" and "green chemistry innovations 2024," demonstrating the compound's relevance to contemporary environmental challenges.

Quality control remains paramount for Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester suppliers, with analytical techniques like FT-IR spectroscopy and mass spectrometry being essential for verification. The compound typically appears as white crystalline powder, with purity specifications being a critical factor for many applications. Recent advancements in analytical chemistry techniques have improved detection limits for related impurities, addressing common quality concerns in procurement discussions.

Storage recommendations for 1233-73-4 emphasize keeping the material in tightly sealed containers away from moisture and direct sunlight. These precautions maintain the compound's stability over extended periods, an important consideration for industrial users who search for "long-term storage of specialty esters." Proper storage conditions also ensure consistent performance in sensitive applications such as electronic material fabrication.

The scientific community continues to explore novel derivatives of Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester, particularly for advanced material applications. Recent patents have disclosed innovative uses in optical materials and specialty coatings, expanding the compound's potential beyond traditional applications. This innovation trajectory responds to market demands captured in searches for "next-generation functional materials" and "advanced chemical intermediates."

In conclusion, Benzoic acid,4,4'-carbonylbis-, 1,1'-dimethyl ester (CAS No. 1233-73-4) represents a versatile chemical building block with growing importance across multiple industries. Its combination of stability, reactivity, and structural features positions it as valuable component in material science innovations. As research continues to uncover new applications, this compound is poised to play an increasingly significant role in addressing both industrial needs and sustainability challenges in the chemical sector.